![molecular formula C12H19NO B1517647 {3-[(Tert-butoxy)methyl]phenyl}methanamine CAS No. 538321-84-5](/img/structure/B1517647.png)
{3-[(Tert-butoxy)methyl]phenyl}methanamine
Overview
Description
“{3-[(Tert-butoxy)methyl]phenyl}methanamine” is a chemical compound with the CAS Number: 538321-84-5 . It has a molecular weight of 193.29 . The IUPAC name for this compound is [3-(tert-butoxymethyl)phenyl]methanamine .
Molecular Structure Analysis
The InChI code for “{3-[(Tert-butoxy)methyl]phenyl}methanamine” is 1S/C12H19NO/c1-12(2,3)14-9-11-6-4-5-10(7-11)8-13/h4-7H,8-9,13H2,1-3H3 . This code provides a specific representation of the molecular structure of the compound.Scientific Research Applications
Medicine
In the field of medicine, {3-[(Tert-butoxy)methyl]phenyl}methanamine could potentially be used as a precursor for the synthesis of pharmaceutical compounds. Its structure suggests that it could be functionalized to create novel central nervous system (CNS) agents or cardiovascular drugs due to the presence of the phenylmethanamine moiety .
Agriculture
For agricultural applications, this compound might be involved in the synthesis of herbicides or pesticides. The tert-butoxy group could be leveraged to increase the lipophilicity of active molecules, enhancing their absorption through plant cuticles .
Material Science
In material science, {3-[(Tert-butoxy)methyl]phenyl}methanamine could be a monomer for polymer synthesis. Its ability to undergo polymerization could lead to the development of new polymeric materials with potential applications in coatings, adhesives, or responsive materials .
Environmental Science
Environmental science could benefit from this compound in the synthesis of chemically resistant materials or absorbents for environmental clean-ups. The compound’s structural components could be modified to create materials that selectively bind pollutants .
Biochemistry
Biochemically, {3-[(Tert-butoxy)methyl]phenyl}methanamine could be used in enzyme inhibition studies. The phenylmethanamine group can mimic the structure of certain amino acids or neurotransmitters, which could be valuable in the study of enzyme-substrate interactions .
Pharmacology
In pharmacology, the compound could be used to develop new drug delivery systems. Its chemical structure allows for potential modification into prodrugs or as a carrier molecule to improve drug solubility and stability .
Chemical Engineering
Chemical engineering might utilize {3-[(Tert-butoxy)methyl]phenyl}methanamine in process optimization. It could serve as a model compound for studying reaction kinetics or as a building block in the synthesis of complex chemicals .
Analytical Chemistry
Lastly, in analytical chemistry, this compound could be used as a standard or reagent in chromatographic methods. Its unique structure could help in the calibration of equipment or as a component in the development of new analytical techniques .
properties
IUPAC Name |
[3-[(2-methylpropan-2-yl)oxymethyl]phenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-12(2,3)14-9-11-6-4-5-10(7-11)8-13/h4-7H,8-9,13H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IAYSBEGIEJQAPN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OCC1=CC=CC(=C1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{3-[(Tert-butoxy)methyl]phenyl}methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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